1-(4-acetamidobenzyl)-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-acetamidobenzyl)-N-(3-chloro-2-methylphenyl)-1H-imidazole-4-carboxamide, also known as ACBC, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ACBC is a small molecule that belongs to the imidazole family, and it has been synthesized using various methods.
Scientific Research Applications
Antihypertensive Effects
- Research has shown the development of a series of nonpeptide angiotensin II receptor antagonists, including compounds structurally similar to the one , demonstrating potent antihypertensive effects upon oral administration (Carini et al., 1991).
Antibacterial and Cytotoxicity Studies
- A study investigated N-heterocyclic carbene–silver(I) acetate complexes derived from imidazoles, revealing their antibacterial activity against Gram-positive and Gram-negative bacteria, as well as their cytotoxicity against human cancer cell lines (Hackenberg et al., 2013).
- Another study synthesized various imidazole derivatives and evaluated their antimicrobial and molecular docking properties (Talupur et al., 2021).
Synthesis and Characterization
- Research focused on the synthesis and structural characterization of similar imidazole compounds, providing insights into their chemical properties and potential applications in various fields (Jin-qing, 2009).
Anticonvulsant Activity
- A study on omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, including compounds structurally similar to the one of interest, revealed significant anticonvulsant activity (Aktürk et al., 2002).
Broad-Spectrum Antitumor Agent
- An interaction study of 5-diazoimidazole-4-carboxamide with isocyanates, including compounds related to the one , identified a novel broad-spectrum antitumor agent (Stevens et al., 1984).
properties
IUPAC Name |
1-[(4-acetamidophenyl)methyl]-N-(3-chloro-2-methylphenyl)imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN4O2/c1-13-17(21)4-3-5-18(13)24-20(27)19-11-25(12-22-19)10-15-6-8-16(9-7-15)23-14(2)26/h3-9,11-12H,10H2,1-2H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXZBBSKXKUIOEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.